Cas no 180264-32-8 (Benzenepropanoic acid, β-amino-α,α-dimethyl-, 1,1-dimethylethyl ester)

• Product Name: Benzenepropanoic acid, β-amino-α,α-dimethyl-, 1,1-dimethylethyl ester
• CAS No: 180264-32-8
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• MDL: MFCD28389864
• CID: 5152524
• PubChem ID: 121605021
• Update Time: 2025-10-28

Benzenepropanoic acid, β-amino-α,α-dimethyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, β-amino-α,α-dimethyl-, 1,1-dimethylethyl ester

• MDL： MFCD28389864
• Inchi： 1S/C15H23NO2/c1-14(2,3)18-13(17)15(4,5)12(16)11-9-7-6-8-10-11/h6-10,12H,16H2,1-5H3
• InChI Key： QLOQBYGNOWCIRH-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(N)C(C)(C)C(=O)OC(C)(C)C

Additional information on Benzenepropanoic acid, β-amino-α,α-dimethyl-, 1,1-dimethylethyl ester

Benzenepropanoic acid, β-amino-α,α-dimethyl-, 1,1-dimethylethyl ester (CAS No. 180264-32-8): A Comprehensive Review of Its Chemical Properties and Emerging Applications

Benzenepropanoic acid, β-amino-α,α-dimethyl-, 1,1-dimethylethyl ester, identified by its CAS number 180264-32-8, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in various biochemical pathways and drug development processes. The unique combination of functional groups, including an amino group at the β-position relative to the benzoic acid moiety and a dimethyl ester group at the α-position, makes this compound a versatile intermediate in synthetic chemistry.

The chemical structure of Benzenepropanoic acid, β-amino-α,α-dimethyl-, 1,1-dimethylethyl ester can be described as a derivative of benzoic acid with modifications that enhance its reactivity and utility. The presence of the amino group introduces basic properties, making it a potential candidate for nucleophilic substitution reactions, while the dimethyl ester group increases lipophilicity, facilitating its incorporation into biological membranes. The 1,1-dimethylethyl (tert-butyl) group provides steric hindrance, which can influence reaction pathways and product selectivity.

In recent years, there has been growing interest in the synthesis and application of this compound in pharmaceutical research. One of the most notable areas of study involves its role as a precursor in the development of novel bioactive molecules. Researchers have explored its potential as a building block for more complex structures, leveraging its reactivity to introduce additional functional groups or to serve as a scaffold for drug-like compounds. The ability to modify both the aromatic ring and the side chain offers chemists a high degree of flexibility in designing molecules with specific pharmacological properties.

The compound's significance extends to its involvement in various biochemical pathways. For instance, derivatives of benzoic acid have been studied for their antimicrobial and anti-inflammatory properties. The amino and ester functionalities in Benzenepropanoic acid, β-amino-α,α-dimethyl-, 1,1-dimethylethyl ester can interact with biological targets such as enzymes and receptors, modulating cellular processes. This has led to investigations into its potential as an intermediate in the synthesis of drugs targeting neurological disorders, where precise molecular interactions are crucial for efficacy.

Recent advancements in computational chemistry have further enhanced the understanding of this compound's behavior. Molecular modeling studies have been instrumental in predicting how Benzenepropanoic acid, β-amino-α,α-dimethyl-, 1,1-dimethylethyl ester interacts with biological targets at the atomic level. These simulations have provided insights into binding affinities and metabolic pathways, guiding researchers in optimizing derivatives for improved pharmacokinetics and therapeutic outcomes. Such computational approaches are increasingly integral to drug discovery pipelines, reducing the reliance on empirical screening methods.

The synthesis of Benzenepropanoic acid, β-amino-α,α-dimethyl-, 1,1-dimethylethyl ester presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more accessible than ever before. Techniques such as asymmetric synthesis and catalytic transformations have enabled the efficient production of enantiomerically pure forms of this compound. This is particularly important in pharmaceutical applications where stereochemistry plays a critical role in determining biological activity.

The compound's stability under various conditions has also been a subject of investigation. Studies have examined its behavior under different temperatures and solvents to determine optimal storage and handling protocols. Understanding these parameters is essential for ensuring that the compound retains its integrity during synthetic processes and remains effective for downstream applications.

In conclusion, Benzenepropanoic acid, β-amino-α,α-dimethyl-, 1,1-dimethylethyl ester (CAS No. 180264-32-8) represents a fascinating molecule with diverse applications in chemistry and medicine. Its unique structural features make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of biochemical pathways continues to evolve，this compound is poised to play an increasingly important role in the development of novel therapeutic agents.